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Get Quote

The quest for highly efficient and stable organic solar cells (OSCs) has led to the development

of novel donor and acceptor materials. BTR-Cl, a small molecule donor, has emerged as a

promising candidate, demonstrating high power conversion efficiencies (PCEs) when paired

with various non-fullerene acceptors (NFAs). This guide provides a comparative benchmark of

BTR-Cl's performance with different NFAs, supported by experimental data, detailed protocols,

and visualizations to aid researchers in the field of organic photovoltaics.

Performance Benchmark of BTR-Cl with Non-
Fullerene Acceptors
The photovoltaic performance of BTR-Cl is significantly influenced by the choice of the non-

fullerene acceptor. The table below summarizes key performance metrics of BTR-Cl-based

organic solar cells with several prominent NFAs.
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Acceptor Voc (V)
Jsc
(mA/cm2)

FF (%) PCE (%) Reference

Y6 ~0.85 ~23.66 ~74.7 13.6 - 14.7 [1][2][3]

Y6 +

PC71BM (5

wt%)

- - - 15.34 [2]

BTP-FCl-FCl 0.825 24.58 75.36 15.29 [4]

BTP-2F-2Cl 0.823 22.35 71.41 13.14 [4]

ITIC - - - ~1.77 [5]

Note: The performance of organic solar cells can vary based on fabrication conditions and

device architecture. The data presented here is for comparative purposes.

Experimental Protocols
Detailed and standardized experimental procedures are crucial for reproducing and building

upon research findings. Below are typical protocols for the fabrication and characterization of

BTR-Cl-based non-fullerene organic solar cells.

Device Fabrication
A common device architecture for these solar cells is the conventional structure:

ITO/PEDOT:PSS/BTR-Cl:NFA/Electron Transport Layer/Metal Electrode.

Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned

in ultrasonic baths of detergent, deionized water, acetone, and isopropanol for 15 minutes

each. The substrates are then dried with nitrogen gas and treated with UV-ozone for 15

minutes.

Hole Transport Layer (HTL) Deposition: A layer of poly(3,4-

ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the

cleaned ITO substrates and annealed at 150°C for 15 minutes in air.
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Active Layer Deposition: The BTR-Cl:NFA blend solution in a suitable solvent (e.g.,

chloroform) is spin-coated onto the PEDOT:PSS layer in a nitrogen-filled glovebox. The film

is then typically annealed at a specific temperature and for a certain duration to optimize the

morphology.

Electron Transport Layer (ETL) and Electrode Deposition: An electron transport layer (e.g.,

Ca, PFN-Br) and a top metal electrode (e.g., Al) are sequentially deposited via thermal

evaporation under high vacuum.

Characterization
The performance of the fabricated devices is evaluated using the following standard

characterization techniques:

Current Density-Voltage (J-V) Characteristics: Measured under simulated AM 1.5G solar

illumination (100 mW/cm2) using a solar simulator. This provides key parameters such as

open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power

conversion efficiency (PCE).

External Quantum Efficiency (EQE): Measured to determine the ratio of collected charge

carriers to incident photons at each wavelength.

Carrier Mobility: The charge carrier mobility of the active layer is often measured using the

space-charge-limited current (SCLC) method.[6]

Morphology Characterization: Techniques like Atomic Force Microscopy (AFM) and

Transmission Electron Microscopy (TEM) are used to study the surface morphology and

phase separation of the BTR-Cl:NFA blend film.

Visualizing the Process and Principles
To better illustrate the experimental workflow and the fundamental principles of organic solar

cells, the following diagrams are provided.
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Organic Solar Cell Fabrication Workflow
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Organic Solar Cell Operation

1. Photon Absorption

2. Exciton Generation

3. Exciton Dissociation 
 at Donor/Acceptor Interface

4. Charge Transport

5. Charge Collection 
 at Electrodes

Click to download full resolution via product page

Principle of Organic Solar Cell Operation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.researchgate.net/figure/Photovoltaic-performance-of-BTR-Clacceptor-based-organic-solar-cells_tbl1_349496548
https://www.researchgate.net/figure/Photovoltaic-performance-of-NDTSRITIC-and-NDTSRITIC-based-devices_tbl1_322504332
https://pmc.ncbi.nlm.nih.gov/articles/PMC8512755/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8512755/
https://www.benchchem.com/product/b15879253/docs#btr-cl-in-non-fullerene-acceptors-a-performance-benchmark-guide
https://www.benchchem.com/product/b15879253/docs#btr-cl-in-non-fullerene-acceptors-a-performance-benchmark-guide
https://www.benchchem.com/product/b15879253/docs#btr-cl-in-non-fullerene-acceptors-a-performance-benchmark-guide
https://www.benchchem.com/product/b15879253/docs#btr-cl-in-non-fullerene-acceptors-a-performance-benchmark-guide
https://www.benchchem.com/product/b15879253?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15879253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15879253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

